Cas no 1143623-18-0 (4-(3-methanesulfonylpropyl)piperidine)

• Product Name: 4-(3-methanesulfonylpropyl)piperidine
• CAS No: 1143623-18-0
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5776575
• PubChem ID: 67207427
• Update Time: 2025-10-28

4-(3-methanesulfonylpropyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methanesulfonylpropyl)piperidine
• EN300-1990289
• 1143623-18-0
• 4-(3-methanesulfonyl-propyl)-piperidine
• SCHEMBL7885967
• XTZOAWUJPBGFEK-UHFFFAOYSA-N

• Inchi： 1S/C9H19NO2S/c1-13(11,12)8-2-3-9-4-6-10-7-5-9/h9-10H,2-8H2,1H3
• InChI Key： XTZOAWUJPBGFEK-UHFFFAOYSA-N
• SMILES： S(C)(CCCC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 205.11365002g/mol
• Monoisotopic Mass: 205.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-(3-methanesulfonylpropyl)piperidine

Introduction to 4-(3-methanesulfonylpropyl)piperidine (CAS No. 1143623-18-0)

4-(3-methanesulfonylpropyl)piperidine, identified by the chemical compound code CAS No. 1143623-18-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class, a heterocyclic amine characterized by a six-membered ring containing one nitrogen atom. The presence of a 3-methanesulfonylpropyl side chain in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structure-activity relationship (SAR) of 4-(3-methanesulfonylpropyl)piperidine has been extensively studied to understand its potential applications in drug development. The methanesulfonyl group, a sulfonate derivative, is known for its ability to enhance metabolic stability and binding affinity to biological targets. This feature has made it a popular moiety in the design of small-molecule drugs targeting neurological and inflammatory disorders. Recent advancements in computational chemistry have further elucidated the interactions between this compound and its biological receptors, providing insights into its mechanism of action.

In the realm of medicinal chemistry, 4-(3-methanesulfonylpropyl)piperidine has been explored as a key building block in the synthesis of novel therapeutic agents. Its piperidine core is a common scaffold in many pharmacologically active compounds, including antipsychotics, antihistamines, and anti-inflammatory drugs. The introduction of the 3-methanesulfonylpropyl substituent modifies the electronic properties of the molecule, influencing its solubility, bioavailability, and pharmacokinetic profile. These attributes make it an attractive candidate for further development into drug candidates with improved efficacy and reduced side effects.

Recent research has highlighted the potential of 4-(3-methanesulfonylpropyl)piperidine in addressing neurological disorders. Studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin pathways. This modulation has shown promise in preclinical models for conditions such as Parkinson's disease and depression. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors makes it a compelling candidate for further investigation.

The synthesis of 4-(3-methanesulfonylpropyl)piperidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including catalytic hydrogenation and nucleophilic substitution reactions, have been employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for industrial applications.

From an industrial perspective, the demand for high-quality intermediates like 4-(3-methanesulfonylpropyl)piperidine continues to grow as pharmaceutical companies seek innovative solutions for drug development. The compound's versatility as a building block allows chemists to design diverse molecular architectures with tailored biological activities. This flexibility has spurred collaborations between academic researchers and industry partners to explore new therapeutic applications.

The regulatory landscape for pharmaceutical intermediates necessitates rigorous quality control measures throughout production. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure consistency and safety in their products. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are employed to verify the identity and purity of 4-(3-methanesulfonylpropyl)piperidine before it is released for use in drug formulations.

In conclusion, 4-(3-methanesulfonylpropyl)piperidine (CAS No. 1143623-18-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Ongoing research continues to uncover new possibilities for this compound in addressing complex diseases, driven by advancements in synthetic methodologies and computational modeling. As the pharmaceutical industry evolves, compounds like this will play an increasingly vital role in shaping the future of medicine.